Cas no 15452-90-1 (19-Norlanosta-5,24-diene-2,11-dione,16,23-epoxy-3,20-dihydroxy-9-methyl-, (3a,9b,10a,16a)- (9CI))

• Product Name: 19-Norlanosta-5,24-diene-2,11-dione,16,23-epoxy-3,20-dihydroxy-9-methyl-, (3a,9b,10a,16a)- (9CI)
• CAS No: 15452-90-1
• MF: C₃₀H₄₄O₅
• MW: 484.667369842529
• CID: 216851
• PubChem ID: 165341125
• Update Time: 2025-04-19

19-Norlanosta-5,24-diene-2,11-dione,16,23-epoxy-3,20-dihydroxy-9-methyl-, (3a,9b,10a,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-5,24-diene-2,11-dione,16,23-epoxy-3,20-dihydroxy-9-methyl-, (3a,9b,10a,16a)- (9CI)
• 19-Nor-9b,10a-lanosta-5,24-diene-2,11-dione, 16a,23-epoxy-3a,20-dihydroxy-9-methyl- (8CI)
• Isocucurbitacin D, anhydro-22-deoxo-
• Naphth[2',1':4,5]indeno[2,1-b]pyran, 19-norlanosta-5,24-diene-2,11-dionederiv.
• 15452-90-1
• 19-Norlanosta-5,24-diene-2,11-dione, 16,23-epoxy-3,20-dihydroxy-9-methyl-, (3alpha,9beta,10alpha,16alpha)-
• DTXSID901121084

• Inchi： 1S/C30H44O5/c1-16(2)11-17-15-35-21-13-27(5)22-10-9-18-19(12-20(31)25(33)26(18,3)4)29(22,7)23(32)14-28(27,6)24(21)30(17,8)34/h9,11,17,19,21-22,24-25,33-34H,10,12-15H2,1-8H3
• InChI Key： UCWFCMWHGZYEOV-UHFFFAOYSA-N
• SMILES： O1CC(/C=C(\C)/C)C(C)(C2C1CC1(C)C3CC=C4C(C)(C)C(C(CC4C3(C)C(CC12C)=O)=O)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 484.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 52.54